(E)-1-ethyl-8-(2-(2-hydroxybenzylidene)hydrazinyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-ethyl-8-[(2E)-2-[(2-hydroxyphenyl)methylidene]hydrazinyl]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C16H18N6O3/c1-4-22-14(24)12-13(21(3)16(22)25)18-15(20(12)2)19-17-9-10-7-5-6-8-11(10)23/h5-9,23H,4H2,1-3H3,(H,18,19)/b17-9+
• InChI Key: SISBYBSLZLONJO-RQZCQDPDSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C(N2C)NN=CC3=CC=CC=C3O)N(C1=O)C
• Isomeric SMILES: CCN1C(=O)C2=C(N=C(N2C)N/N=C/C3=CC=CC=C3O)N(C1=O)C
• Molecular Formula: C16H18N6O3
• Molecular Weight: 342.35 g/mol

Description

(E)-1-ethyl-8-(2-(2-hydroxybenzylidene)hydrazinyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H18N6O3 and its molecular weight is 342.359. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Applications

Hydrazine Derivatives Synthesis : Research has focused on reactions involving methoxybenzylidene derivatives of 2,2-dimethyl-1,3-dioxane-4,6-dione and their saturated analogs with hydrazine hydrate. These reactions have led to the preparation of hydrazines suitable as structural blocks in various synthetic applications, highlighting the versatility of hydrazine derivatives in organic synthesis (Tetere et al., 2011).

Meldrum's Acid Derivatives : Studies on C-alkyl (including C-arylmethyl) derivatives of Meldrum's acid demonstrate their utility as building blocks in organic synthesis. The high acidity of these compounds offers potential in the development of novel organic reactions and materials (Mieriņa et al., 2015).